1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole

• IUPAC Name: 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole
• InChI: InChI=1S/C16H15N5/c1-10-7-13-14(8-11(10)2)18-16(17-13)9-21-15-6-4-3-5-12(15)19-20-21/h3-8H,9H2,1-2H3,(H,17,18)
• InChI Key: QXRZVQITGLRCHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(N2)CN3C4=CC=CC=C4N=N3
• Molecular Formula: C16H15N5
• Molecular Weight: 277.32 g/mol

Description

1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole, also known as DBT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DBT is a benzotriazole derivative that has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole has been found to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole has also been shown to have antioxidant and anti-inflammatory properties by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines. The mechanism of action of 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole is still not fully understood, and further research is needed to elucidate its molecular targets and pathways.
Biochemical and Physiological Effects
1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole has been shown to have a range of biochemical and physiological effects, including the inhibition of angiogenesis, the induction of autophagy, and the modulation of the immune system. 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. However, the exact mechanisms underlying these effects are still unclear and require further investigation.

Advantages and Limitations for Lab Experiments

1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole has several advantages as a research tool, including its high purity, stability, and versatility. 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole can be easily modified to produce derivatives with different properties, making it useful for a wide range of applications. However, 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole also has some limitations, including its low solubility in water and its potential toxicity at high concentrations. These limitations must be taken into account when designing experiments using 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole.

Future Directions

There are several future directions for research on 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole, including the development of new synthetic methods, the identification of molecular targets and pathways, and the evaluation of its potential as a therapeutic agent. 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole derivatives with improved solubility and bioavailability could also be developed for use in biological research and medical applications. Further studies are needed to fully understand the potential of 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole as a research tool and therapeutic agent.

Synthesis Methods

1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole can be synthesized using different methods, including the reaction of 5,6-dimethyl-2-benzimidazolecarboxaldehyde with 1H-benzotriazole-1-carboxamidine in the presence of a catalyst. Another method involves the reaction of 5,6-dimethyl-2-benzimidazolecarboxaldehyde with 1H-benzotriazole in the presence of a reducing agent. These methods have been used to synthesize 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole with high yields and purity.

Scientific Research Applications

1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole has been extensively studied for its potential applications in various fields, including material science, analytical chemistry, and biological research. In material science, 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole has been used as a corrosion inhibitor for metals and as a stabilizer for polymers. In analytical chemistry, 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole has been used as a fluorescent probe for the detection of metal ions. In biological research, 1-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]benzotriazole has been studied for its potential as an anti-cancer agent, antioxidant, and anti-inflammatory agent.